Cas no 503308-98-3 (2-THIOPHENECARBOXYLIC ACID, 4,5-DIBROMO-3-CHLORO-, ETHYL ESTER)

• Product Name: 2-THIOPHENECARBOXYLIC ACID, 4,5-DIBROMO-3-CHLORO-, ETHYL ESTER
• CAS No: 503308-98-3
• MF: C₇H₅Br₂ClO₂S
• MW: 348.439398527145
• CID: 3279014
• PubChem ID: 12993677
• Update Time: 2025-04-21

2-THIOPHENECARBOXYLIC ACID, 4,5-DIBROMO-3-CHLORO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXYLIC ACID, 4,5-DIBROMO-3-CHLORO-, ETHYL ESTER
• starbld0014400
• SCHEMBL5727280
• LSBUOEYCPAQAHW-UHFFFAOYSA-N
• 503308-98-3
• Ethyl 4,5-dibromo-3-chlorothiophene-2-carboxylate

• Inchi： 1S/C7H5Br2ClO2S/c1-2-12-7(11)5-4(10)3(8)6(9)13-5/h2H2,1H3
• InChI Key： LSBUOEYCPAQAHW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(Br)=C(Br)C=1Cl

Computed Properties

• Exact Mass: 347.80450Da
• Monoisotopic Mass: 345.80655Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.5Ų